Cas no 103597-45-1 (Bisoctrizole)

• Product Name: Bisoctrizole
• CAS No: 103597-45-1
• MF: C₄₁H₅₀N₆O₂
• MW: 658.874709606171
• MDL: MFCD01103222
• CID: 62395
• PubChem ID: 3571576
• Update Time: 2026-05-14

Bisoctrizole Chemical and Physical Properties

Names and Identifiers

• 6,6'-Methylenebis(2-(2H-benzo[d][1,2,3]triazol-2-yl)-4-(2-methylheptan-2-yl)phenol)
• 2,2-methylenebis(6-(2H-benzotriazol-2-yl) -4-(1,
• Methylenebisbenzotriazolyltertoctylphenol]
• 2,2-Methylenebis[6-(2H-benzotriazol-2-yl)-4-(1,1,3,3-tetramethylbutyl)phenol]
• 2,2-Methylenebis[6-(benzotriazol-2-yl)-4-tert-octylphenol]
• UV-360
• UV absorber-360
• 2,2'-Methylenebis(6-(2H-benzotriazol-2-yl)-4-(1,1,3,3-tetramethylbutyl)phenol)
• Ultraviolet Absorbent UV-360
• 2,2'-Methylenebis[6-(benzotriazol-2-yl)-4-tert-octylphenol]
• 2,2'-Methylenebis(6-(benzotriazol-2-yl)-4-tert-octylphenol
• Bisoctrizole
• 2-(benzotriazol-2-yl)-6-[[3-(benzotriazol-2-yl)-2-hydroxy-5-(2,4,4-trimethylpentan-2-yl)phenyl]methyl]-4-(2,4,4-trimethylpentan-2-yl)phenol
• 2,2’-Methylenebis[6-(2H-benzotriazol-2-yl)-4-(1,1,3,3-tetramethylbutyl)phenol]
• Bis[3-(benzotriazol-2-yl)-2-hydroxy-5-tert-octylphenyl]methane
• 2,2'-Methylenebis(6-(benzotriazol-2-yl)-4-tert-octylphenol)
• 2,2'-Methylenebis(6-(2H-benzotriazol-2-yl)-4-(1,1,3,3-tetramethylbutyl)phenol
• HRsorb-360
• TINOSORB(R)M
• Samsorb UV-360
• UV Absorber 360
• Bisoctrizole (200 mg)
• UV ABSORBER-360 (UV360)
• UV-360 Ultraviolet Absorber
• ULTRAVIOLET ABSORBER UV-360 (TINUVIN360)
• Diurethane dimethacrylate
• Ultraviolet Absorbent UV-360
• 2,2′-Methylenebis[6-(2H-benzotriazol-2-yl)-4-(1,1,3,3-tetramethylbutyl)phenol]
• Tinosorb M
• MBBT
• FAT 75'634
• 8NT850T0YS
• Phenol, 2,2'-methylenebis[6-(2H-benzotriazol-2-yl)-4-(1,1,3,3-tetramethylbutyl)-
• Phenol, 2,2'-methylenebis(6-(2H-benzotriazol-2-yl)-4-(1,1,3,3-tetramethylbutyl)-
• 6,6'-Methylenebis(2-(2H-benzo[d][1,2,3]triazol-2-yl)-4-(2,4,4-trimethylpentan-2-yl)phenol)
• 2-(benzotriazol-2-yl)-6-[[3-(benzotriazol-2
• Tinosorb M UVA

• MDL： MFCD01103222
• Inchi： 1S/C41H50N6O2/c1-38(2,3)24-40(7,8)28-20-26(36(48)34(22-28)46-42-30-15-11-12-16-31(30)43-46)19-27-21-29(41(9,10)25-39(4,5)6)23-35(37(27)49)47-44-32-17-13-14-18-33(32)45-47/h11-18,20-23,48-49H,19,24-25H2,1-10H3
• InChI Key： FQUNFJULCYSSOP-UHFFFAOYSA-N
• SMILES： O([H])C1C(=C([H])C(=C([H])C=1C([H])([H])C1=C(C(=C([H])C(=C1[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])N1N=C2C([H])=C([H])C([H])=C([H])C2=N1)O[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])N1N=C2C([H])=C([H])C([H])=C([H])C2=N1

Computed Properties

• Exact Mass: 658.40000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 49
• Rotatable Bond Count: 10
• Complexity: 989
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 12.8
• Topological Polar Surface Area: 102

Experimental Properties

• Density: d20 1.2
• Melting Point: 195.0 to 199.0 deg-C
• Boiling Point: 771.6°C at 760 mmHg
• Flash Point: >200°C
• PSA: 101.88000
• LogP: 9.58400
• Merck: 1294

Bisoctrizole Security Information

• Signal Word：Warning
• Hazard Statement： H413
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： R53: it has long-term harmful effects on the aquatic environment. R36/37/38: irritating to eyes, respiratory tract and skin.
• Safety Instruction： S26-S36/37/39-S61
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes